Cas no 16969-11-2 (Benzenemethanaminium, N,N,N-trimethyl-, acetate)

Benzenemethanaminium, N,N,N-trimethyl-, acetate structure
16969-11-2 structure
Product name:Benzenemethanaminium, N,N,N-trimethyl-, acetate
CAS No:16969-11-2
MF:C12H19NO2
MW:209.2847635746
CID:1351312
PubChem ID:13086341

Benzenemethanaminium, N,N,N-trimethyl-, acetate Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanaminium, N,N,N-trimethyl-, acetate
    • benzyl(trimethyl)azanium,acetate
    • SCHEMBL593316
    • 16969-11-2
    • benzyltrimethylammonium acetate
    • HS-3288
    • N,N,N-trimethyl-N-benzylammonium acetate
    • N,N,N-Trimethyl(phenyl)methanaminium acetate
    • BENZYLTRIMETHYLAZANIUM ACETATE
    • DTXSID40517708
    • trimethyl-benzylammonium acetate
    • N,N,N-Trimethyl-1-phenylmethanaminium acetate
    • Inchi: InChI=1S/C10H16N.C2H4O2/c1-11(2,3)9-10-7-5-4-6-8-10;1-2(3)4/h4-8H,9H2,1-3H3;1H3,(H,3,4)/q+1;/p-1
    • InChI Key: FWYSSOIRLVHQNC-UHFFFAOYSA-M
    • SMILES: CC(=O)[O-].C[N+](C)(C)CC1=CC=CC=C1

Computed Properties

  • Exact Mass: 209.14167
  • Monoisotopic Mass: 209.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 132
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.1Ų

Experimental Properties

  • PSA: 40.13

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